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Dysprosium (Dy), a rare earth element, possesses a unique set of isotopes with significant
implications for nuclear applications due to their varied and often large neutron absorption
cross sections. This guide provides a comparative overview of the neutron cross sections of
stable dysprosium isotopes, offering valuable data for researchers and scientists in nuclear
physics, reactor engineering, and medical isotope development. Dysprosium's ability to absorb
neutrons without undergoing fission makes it a critical component in the manufacturing of
control rods for nuclear reactors.[1][2]

Naturally occurring dysprosium is a composite of seven stable isotopes: 16Dy, 158Dy, 169Dy,
161Dy, 162Dy, 183Dy, and 14Dy.[3] Each isotope interacts with neutrons differently, characterized
by its neutron cross section—a measure of the probability of a neutron-nucleus interaction.
These interactions are crucial in both the control of nuclear reactions and the production of
specific radioisotopes for therapeutic applications.[4] For instance, 154Dy, the most abundant
isotope, has a very large thermal neutron absorption cross-section, making it a significant
contributor to dysprosium's overall neutron absorption capacity.[5][6]

Quantitative Comparison of Thermal Neutron Capture
Cross Sections

The thermal neutron capture cross section is a key parameter for materials used in thermal
nuclear reactors. The following table summarizes the evaluated thermal neutron capture cross
sections for the stable isotopes of dysprosium. The data is presented in barns (1 barn = 1024
cm?).
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Thermal Neutron Capture

Isotope Natural Abundance (%)[3] .
Cross Section (barns)
156Dy 0.06 14.8 +2.0[7]
158Dy 0.10
160Dy 2.34 56 + 5[]
161Dy 18.91 600 * 25[8][9]
162Dy 25.51 194 + 10[8][9]
163Dy 24.90 124 + 7[8][9]
164Dy 28.26 2840 + 40[9]

Note: Data for 18Dy was not readily available in the searched literature. The values presented
are subject to uncertainties as indicated.

Experimental Protocols for Neutron Cross-Section
Measurement

The determination of neutron cross sections is a meticulous process involving sophisticated
experimental setups and data analysis techniques. The data for dysprosium isotopes have
been refined over years of experiments conducted at various nuclear research facilities.

Time-of-Flight (TOF) Method

A prevalent technique for measuring energy-dependent neutron cross sections is the time-of-
flight (TOF) method.[10] This method is particularly effective for resolving resonances in the
cross-section data.

Experimental Workflow:

e Neutron Production: A pulsed beam of electrons from a linear accelerator (LINAC) strikes a
heavy metal target (e.g., tantalum), producing high-energy photons (bremsstrahlung). These
photons, in turn, induce photoneutron reactions in the target, generating bursts of neutrons.

[6]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Isotopes_of_dysprosium
https://plu.mx/plum/a/?doi=10.1016%2Fj.nds.2014.08.043&theme=plum-sciencedirect-theme&hideUsage=true
https://www.osti.gov/etdeweb/servlets/purl/20332542
https://www.osti.gov/etdeweb/servlets/purl/20332542
https://www.ncnr.nist.gov/resources/n-lengths/elements/dy.html
https://www.osti.gov/etdeweb/servlets/purl/20332542
https://www.ncnr.nist.gov/resources/n-lengths/elements/dy.html
https://www.osti.gov/etdeweb/servlets/purl/20332542
https://www.ncnr.nist.gov/resources/n-lengths/elements/dy.html
https://www.ncnr.nist.gov/resources/n-lengths/elements/dy.html
https://www.researchgate.net/post/Possible_ways_methods_instruments_to_perform_neutron_cross_section_measurements_at_a_nuclear_research_reactor
https://www.kns.org/files/pre_paper/32/14A-288%EA%B0%95%EC%98%81%EB%A1%9D.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» Neutron Moderation: The initially fast neutrons are passed through a moderator (e.g., water)
to slow them down to a wide range of energies, including the thermal and epithermal regions
relevant for reactor applications.

o Flight Path: The moderated neutrons travel down a long, evacuated flight tube. The time it
takes for a neutron to travel from the source to the detector is directly related to its kinetic

energy.

o Sample Interaction: The collimated neutron beam passes through a sample of the
dysprosium isotope being studied.

» Detection: Detectors placed at the end of the flight path measure the neutrons that are
transmitted through the sample (for total cross-section measurements) or the gamma rays
emitted upon neutron capture (for capture cross-section measurements).[5] Commonly used
detectors include °Li glass scintillators for transmission and Nal multiplicity detectors for
capture experiments.[5]

The following diagram illustrates the general workflow of a time-of-flight experiment for neutron

cross-section measurement.
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Caption: Workflow of a Time-of-Flight (TOF) experiment for neutron cross-section
measurement.

Data Analysis and Evaluation

Raw experimental data must be processed to account for various experimental effects, such as
Doppler broadening, self-shielding, and multiple scattering.[6] The analysis is often performed
using specialized computer codes, such as SAMMY (SAMMY multilevel R-matrix Bayesian
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code), which fits the experimental data to derive resonance parameters.[6][11] These
parameters are then used to calculate the cross sections over a wide energy range.

The evaluated data from multiple experiments are compiled into comprehensive nuclear data
libraries like the Evaluated Nuclear Data File (ENDF/B).[12][13] These libraries provide the
standardized, high-quality data necessary for nuclear reactor design, safety analysis, and other
scientific applications.

Neutron Activation Analysis (NAA)

For measuring thermal neutron capture cross-sections, Neutron Activation Analysis (NAA) is
another powerful technique.[10][14]

Experimental Protocol:

e Irradiation: A sample of the dysprosium isotope is irradiated in a well-characterized thermal
neutron flux, typically within a nuclear research reactor.

o Activation: Neutron capture by the dysprosium nuclei produces radioactive isotopes.

o Gamma-Ray Spectroscopy: After irradiation, the sample is removed, and the characteristic
gamma rays emitted from the decay of the newly formed radioactive isotopes are measured
using a high-resolution gamma-ray detector.

o Cross-Section Calculation: The thermal neutron capture cross-section can be calculated
from the measured gamma-ray intensity, the known neutron flux, the irradiation time, and the
nuclear properties of the isotopes involved.

This method is particularly useful for validating the results obtained from TOF experiments in
the thermal energy region.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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